Cas no 1545372-07-3 (3-(1H-indol-4-yl)azetidin-3-ol)

• Product Name: 3-(1H-indol-4-yl)azetidin-3-ol
• CAS No: 1545372-07-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6416557
• PubChem ID: 115351927
• Update Time: 2025-10-28

3-(1H-indol-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-4-yl)azetidin-3-ol
• 1545372-07-3
• EN300-1846109

• Inchi： 1S/C11H12N2O/c14-11(6-12-7-11)9-2-1-3-10-8(9)4-5-13-10/h1-5,12-14H,6-7H2
• InChI Key： CTOQWSCGQBLSMM-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CC3=C2C=CN3)CNC1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48Ų

Additional information on 3-(1H-indol-4-yl)azetidin-3-ol

Introduction to 3-(1H-indol-4-yl)azetidin-3-ol (CAS No: 1545372-07-3) in Modern Chemical and Pharmaceutical Research

The compound 3-(1H-indol-4-yl)azetidin-3-ol, identified by the CAS number 1545372-07-3, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This heterocyclic derivative combines the structural features of indole and azetidine, making it a versatile scaffold for drug discovery and molecular research. Its unique chemical properties have garnered attention from scientists exploring novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The indole moiety, a prominent structural unit in numerous bioactive natural products and pharmaceuticals, contributes to the compound's potential pharmacological activity. Indole derivatives are well-documented for their roles in various biological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory actions. The integration of this moiety into the azetidine ring in 3-(1H-indol-4-yl)azetidin-3-ol creates a framework that may exhibit enhanced binding affinity to specific biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs) critical for disease progression. The azetidine ring in 3-(1H-indol-4-yl)azetidin-3-ol provides a rigid structure that can serve as a scaffold for designing molecules capable of disrupting aberrant PPIs. Such interactions are implicated in various diseases, including cancer, infectious disorders, and neurodegenerative conditions. The compound's ability to interact with these targets has positioned it as a subject of interest in high-throughput screening campaigns and structure-based drug design initiatives.

Advances in computational chemistry have further propelled the study of 3-(1H-indol-4-yl)azetidin-3-ol. Molecular docking simulations and virtual screening have enabled researchers to predict potential binding modes of this compound with various biological receptors. These computational approaches have been instrumental in identifying lead compounds that exhibit favorable pharmacokinetic properties and minimal off-target effects. The integration of machine learning algorithms has enhanced the accuracy of these predictions, allowing for more efficient drug discovery pipelines.

Experimental validation of computational predictions has been crucial in assessing the therapeutic potential of 3-(1H-indol-4-yl)azetidin-3-ol. In vitro assays have demonstrated its interaction with enzymes and receptors relevant to several diseases. For instance, studies have shown its potential inhibitory effects on certain kinases involved in cancer signaling pathways. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable solubility and stability, which are essential characteristics for further development into a clinical candidate.

The synthesis of 3-(1H-indol-4-yl)azetidin-3-ol has been optimized to ensure scalability and reproducibility. Multi-step synthetic routes have been developed that leverage modern catalytic methods to enhance yield and purity. These synthetic strategies align with green chemistry principles, minimizing waste and reducing environmental impact. The availability of high-quality starting materials and reagents has facilitated rapid progress in both academic and industrial research settings.

Collaborative efforts between academia and industry have accelerated the exploration of 3-(1H-indol-4-yl)azetidin-3-ol's therapeutic applications. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models. These studies aim to provide a foundation for future clinical trials targeting specific diseases. The compound's unique structural features make it an attractive candidate for further development, particularly in areas where existing treatments are limited or non-existent.

The role of 3-(1H-indol-4-yli azetidin - 3 - ol) (CAS No: 1545372 - 07 - 3) extends beyond its potential as a therapeutic agent; it also serves as a valuable tool for fundamental research in medicinal chemistry. Its molecular framework provides insights into how structural modifications can influence biological activity, guiding future drug design efforts. As our understanding of disease mechanisms evolves, compounds like this one will continue to play a pivotal role in addressing unmet medical needs.

In conclusion, 3-(1H-indol - 4 - yl)azetidin - 3 - ol represents a compelling molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a cornerstone in the quest for novel therapeutic interventions. As research progresses, this compound is poised to contribute substantially to advancements across multiple disciplines within the life sciences.